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Compound of Interest

Compound Name: Fulvestrant Impurity 4
CAS No.: 1621885-82-2
Cat. No.: B601965
Get Quote
. J

Target Analyte: Fulvestrant Impurity 4 (Mesylate Intermediate) CAS Registry Number:
1621885-82-2 Chemical Name: (7S,8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-7-(9-
((methylsulfonyl)oxy)nonyl)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-
cyclopenta[a]phenanthren-17-yl acetate Application: Impurity Profiling, Genotoxic Impurity
Assessment (PGI), Synthetic Process Control.

Executive Summary & Scientific Rationale

Fulvestrant Impurity 4 (CAS 1621885-82-2) is a critical synthetic intermediate in the
manufacturing of Fulvestrant. Chemically, it is a steroid mesylate—an alkylating agent where
the 9-nonyl side chain is activated with a methanesulfonyl (mesyl) group to facilitate coupling
with the pentafluoropentyl thiol moiety.

Why this protocol is distinct: Unlike stable degradation products (e.g., Fulvestrant
Sulfone/Impurity B), Impurity 4 is a reactive electrophile. It is susceptible to:

» Hydrolysis: The mesylate group is a good leaving group; exposure to moisture converts it to
the corresponding alcohol.
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e Solvolysis: In protic solvents (Methanol, Ethanol), the mesylate can undergo nucleophilic
substitution, degrading the standard.

» Genotoxicity: As an alkylating agent, it is classified as a Potential Genotoxic Impurity (PGI),
requiring stricter containment than the API itself.

Core Directive: This protocol prioritizes anhydrous conditions and aprotic solvents to maintain
the structural integrity of the mesylate group during stock preparation.

Chemical Identity & Properties

Property Specification

Common Name Fulvestrant Impurity 4 (Mesylate Intermediate)
CAS Number 1621885-82-2

Molecular Formula C30H4406S

Molecular Weight 532.73 g/mol

Physical State White to Off-white Solid

High: DMSO, Dichloromethane (DCM),

Solubility Profile o
Acetonitrile (ACN). Low: Water.[1][2]

. High Reactivity. Hydrolyzes in water; solvolyzes
Stability Concern ) ] .
in alcohols. Light sensitive.

CRITICAL VERIFICATION: Nomenclature varies by vendor. Before proceeding, verify your vial
matches CAS 1621885-82-2. If your "Impurity 4" refers to Fulvestrant Sulfone (Impurity B), this

protocol’s solvent restrictions (avoiding methanol) are less critical but still valid.

Health, Safety, and Environment (HSE)

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://stcelr.ac.in/documents/2024/NAAC/6.4.3/2021-22/C1.pdf
https://patentimages.storage.googleapis.com/3d/9a/85/f686ca2516a829/EP2616078B1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Risk Classification:High Potency & Genotoxic Hazard

» Steroid Backbone: Potent endocrine disruptor.

e Mesylate Functionality: Alkylating agent; potential mutagen.
Mandatory PPE:

» Respiratory: Engineered containment (Isolator/Glovebox) or Class Il Biosafety Cabinet
(BSC).

e Dermal: Double nitrile gloves (0.11 mm min. thickness). Tyvek sleeves.

o Deactivation: 10% Sodium Thiosulfate solution (neutralizes alkylating agents) followed by
detergent wash.

Solvent Selection Strategy

The choice of solvent is the single most critical factor in preventing the degradation of Impurity
4.

Solvent Suitability Rationale

Aprotic, inert to mesylates,
Acetonitrile (Anhydrous) Preferred compatible with RPLC, easy to
evaporate.

Excellent solubility, but difficult
) to remove; hygroscopic
DMSO (Anhydrous) Alternative )
(absorbs water which

degrades the mesylate).

Protic solvents can react with

the mesylate (solvolysis) over
Methanol / Ethanol FORBIDDEN ) )

time, altering the

concentration.

Causes rapid hydrolysis to the
Water FORBIDDEN _ _
alcohol impurity.
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Preparation Protocol
Equipment Required[1][3][4][5]

e Microbalance: Readable to 0.001 mg (e.g., Mettler Toledo XPR).
e Vials: Amber glass, silanized (to prevent adsorption), screw-top with PTFE/Silicone septa.
e Gas: Argon or Nitrogen stream (for headspace purging).

e Solvent: Acetonitrile (HPLC Grade, Anhydrous <50 ppm Hz0).

Workflow Diagram
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Start: Solid Impurity 4

Equilibrate vial to RT
(Prevent condensation)

:

Weigh ~1-5 mg
(Use anti-static gun)

Add Solvent:

Anhydrous Acetonitrile

Dissolve:
Vortex (30s) or Sonicate (1 min, <25°C)

:

Aliguot into Amber Vials
(Single-use volumes)

Purge Headspace
(Argon/Nitrogen)

Store at -20°C or -80°C

Click to download full resolution via product page

Figure 1: Step-by-step workflow for preparing stable stock solutions of reactive mesylate
impurities.

Step-by-Step Procedure
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1. Environmental Control: Perform all operations in a low-humidity environment if possible.
Ensure the vial reaches room temperature before opening to prevent water condensation on
the hygroscopic solid.

2. Weighing (Gravimetric Preparation):
e Place a clean, dry amber volumetric flask (e.g., 5 mL) or HPLC vial on the balance.
» Tare the balance.
o Accurately weigh approximately 1.00 mg of Fulvestrant Impurity 4.[3]
e Record the exact mass (
) to 0.001 mg precision.
3. Dissolution:
o Add Anhydrous Acetonitrile to approximately 80% of the target volume.
» Note: If a higher concentration (>5 mg/mL) is required and ACN fails, use Anhydrous DMSO.

o Vortex gently for 30 seconds. If particulates remain, sonicate for maximum 1 minute. Monitor
temperature—heat degrades the mesylate.

e Dilute to volume with Anhydrous Acetonitrile.

e Target Concentration: 0.1 mg/mL to 1.0 mg/mL (Stock A).

4. Aliquoting & Storage:

» Do not store the bulk solution in a large flask.

o Immediately dispense into single-use amber glass vials (e.g., 100 pL aliquots).

e Crucial: Purge the headspace of each vial with dry Argon or Nitrogen gas for 10 seconds to
displace humid air and oxygen.

o Cap tightly with PTFE-lined caps.
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5. Storage Conditions:

e Temperature: -20°C (Standard) or -80°C (Long-term > 3 months).

 Stability: Stable for 3-6 months if kept anhydrous.

e Thawing: Thaw only once. Discard unused portion of the aliquot.
Analytical Verification (Quality Control)[3][7][8]
Before using the stock for critical assays (e.g., spiking studies), verify its integrity using UPLC.
Method Parameters (Isocratic Screening):

e Column: C18 (e.g., BEH C18, 1.7 um), 2.1 x 50 mm.[4]

» Mobile Phase A: Water (0.1% Formic Acid).

¢ Mobile Phase B: Acetonitrile (0.1% Formic Acid).

e Mode: Isocratic 60% B (Adjust based on retention).

e Detection: UV @ 220 nm (Ester absorption) or MS (ESI+).

» Pass Criteria: Single peak >98% area. If a secondary peak appears at lower RT (more
polar), it indicates hydrolysis (Alcohol impurity).

Troubleshooting Guide
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Observation Root Cause Corrective Action

) Moisture ingress. Use fresh
Hydrolysis of Mesylate to )
New peak at RRT ~0.8 anhydrous solvent; purge vials
Alcohol. )
with Argon.

S Sonicate briefly. If using ACN,
o Solubility limit exceeded or )
Precipitation in Stock switch to DMSO for stocks >5
temp shock.
mg/mL.

Impurity is light/air sensitive.
Yellowing of Solution Oxidative degradation. Use amber glassware and inert

gas overlay.

Mesylates can interact with
) ) ) ) ] silanols. Ensure mobile phase
Retention Time Shift Column interaction. o
has adequate ionic strength

(0.1% Formic Acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fulvestrant Impurity 4]. BenchChem, [2026]. [Online PDF]. Available at:
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solutions-for-fulvestrant-impurity-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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